Cas no 17902-23-7 (Tegafur)

• Product Name: Tegafur
• CAS No: 17902-23-7
• MF: C₈H₉FN₂O₃
• MW: 200.167065382004
• MDL: MFCD00012351
• CID: 50912
• PubChem ID: 5386
• Update Time: 2026-01-26

Tegafur Chemical and Physical Properties

Names and Identifiers

• Ftorafur
• 5-Fluoro-1-(tetrahydro-2-furyl)uracil
• 5-Fluoro-1-(tetrahydro-2-furfuryl)uracil
• Tegafur
• 5-fluoro-1-(tetrahydrofuran-2-yl)uracil
• 1-Naphthol-3,8-Disulfonic Acid
• Epsilone Acid
• 5-fluoro-1-oxolan-2-yl-pyrimidine-2,4-dione
• 1-(2-TETRAHYDROFORMYL)-5-FLUOROURACIL
• FT-207 (NSC 148958)
• FTORAFUR(RG)
• 5-fluoro-1-(tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
• EXONAL
• FENTAL
• Fluaid
• FT-207
• fulaid
• lamar
• lifril
• neberk
• riol
• tetrahydrofuryl-5-fluorouracil
• 5-Fluoro-1-(tetrahydro-2-furanyl)-2,4(1H,3H)-pyrimidinedione
• fulfeel
• Tefsiel C
• SR-01000639511
• Phthorafur [Czech]
• NCGC00159418-05
• NS00007105
• N1-(2'-Tetrahydrofuryl)-5-fluorouracil
• Fluorofur
• Q413370
• BRN 0525766
• N1-(2'-Furanidyl)-5-fluouracil
• Furflucil
• TEGAFUR [WHO-DD]
• Phthorafur
• Nitobanil
• 2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1-(tetrahydro-2-furanyl)-, didehydroderiv.
• FT 207
• TEGAFUR COMPONENT OF TEYSUNO
• CS-1128
• MLS001076521
• HMS1665I05
• HMS3393B15
• SR-01000639511-4
• 2,4(1H,3H)Pyrimidinedione, 5-fluoro-1-(tetrahydro-2-furanyl)-
• 5-fluoro-1-(tetrahydrofuran-2-yl)
• 5-fluoro-1-(tetrahydro-2-furyl)-uracil
• SR-01000639511-1
• Florafur
• 1-(tetrahydro-2-furyl)-5-fluorouracil
• EINECS 241-846-2
• Atillon (TN)
• NSC 148958
• TEGAFUR [EMA EPAR]
• BP-58663
• AS-13528
• 5-fluoro-1-(oxolan-2-yl)pyrimidine-2,4-dione
• 1-(2-Tetrahydrofuryl)-5-fluorouracil
• 1-(Tetrahydro-2-furanyl)-5-fluoro-2,4-pyrimidinedione
• Tegafurum [INN-Latin]
• Z104508106
• HMS3654P13
• Tegafur (JP17/USAN/INN)
• FT-0674829
• Sinoflurol
• 5-Fluoro-1-(tetrahydro-2-furanyl)-2,4-pyrimidinedione
• Coparogin
• AKOS000121279
• TEGAFUR [JAN]
• FT-0693965
• Franroze
• MLS000759414
• C8H9FN2O3
• Tegafur (FT-207; NSC 148958)
• 82294-77-7
• NCGC00159418-02
• N(sub 1)-(2'-Furanidyl)-5-fluouracil
• HMS3715D14
• BCP22714
• 2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1-(tetrahydro-2-furanyl)-
• SCHEMBL4552
• N1 -(2-tetrahydrofuryl)-5-fluorouracil
• Franrose
• NC00209
• Sunfral
• CCRIS 2762
• 2, 4(1H,3H)-Pyrimidinedione, 5-fluoro-1-(tetrahydro-2-furanyl)-, (R)-
• 5-fluoro-1-(oxolan-2-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione
• Furafluor
• N(sub 1)-(2'-Furanidyl)-5-fluouracil [Czech]
• Tegafur [USAN:INN:BAN:JAN]
• D01244
• MLS000069497
• UPCMLD-DP063
• AB00572620-15
• MFCD00012351
• Furofutran
• 1548R74NSZ
• Uracil, 1-(tetrahydrofuran-2-yl)-5-fluoro-
• 5-Fluoro-1-tetrahydro-2-furanyl-2,4(1H,3H)-pyrimidinedione
• Q-201784
• 17902-23-7
• Tegafur ,(S)
• F-5-FU
• UPCMLD-DP063:001
• GTPL10513
• URACIL, 5-FLUORO-1-(TETRAHYDRO-2-FURYL)-
• DB09256
• UNII-1548R74NSZ
• SMR000059106
• TEGAFUR [MART.]
• MLS001424119
• TEGAFUR [USAN]
• Atillon
• N1-(2'-Furanidyl)-5-fluorouracil
• MJF-12264
• TS-1
• TEYSUNO COMPONENT TEGAFUR
• TEGAFUR [INN]
• HMS3371H21
• 5-fluoro-1-(2-tetrahydrofuranyl)uracil
• HMS2232E05
• HY-17400
• FT-0653732
• CCG-100959
• CHEMBL20883
• CHEBI:32188
• HMS2090K04
• CCG-50110
• Tegafur, >=98% (HPLC), powder
• TS-1 (Salt/Mix)
• FT-0654170
• 5-fluoro-1-tetrahydro-furan-2-yl-1H-pyrimidine-2,4-dione
• 5-Fluoro-1-(2-tetrahydrofuryl)uracil
• AC-2112
• Racemic Ftorafur
• N(sub 1)-(2-Tetrahydrofuryl)-5-fluorouracil
• FT207
• N1-(2-tetrahydrofuryl)-5-fluorouracil
• 5-fluoro-1-tetrahydrofuran-2-yl-pyrimidine-2,4-dione
• Citofur
• EN300-21668
• TEGAFUR [MI]
• HMS2051B15
• Opera_ID_1726
• 1-(Tetrahydrofuran-2-yl)-5-fluorouracil
• Fluorafur
• Tegafurum
• NSC-148958
• 5-24-06-00285 (Beilstein Handbook Reference)
• DTXSID001009966
• Sunfural
• Futraful
• A812417
• NCGC00159418-04
• 5-Fluoro-1-(tetrahydro-3-furyl)uracil
• S-1 component tegafur
• STK528044
• Tegafur (JP18/USAN/INN)
• Tegafur?
• BBL027795
• pyrimidine-2,4(1H,3H)-dione, 5-fluoro-1-(2-oxolanyl)-
• 2,4(1H,3H)-Pyrimidinedione, 5-fluoro-1-[(2R)-tetrahydro-2-furanyl]-
• TS-1 component tegafur

• MDL： MFCD00012351
• Inchi： 1S/C8H9FN2O3/c9-5-4-11(6-2-1-3-14-6)8(13)10-7(5)12/h4,6H,1-3H2,(H,10,12,13)
• InChI Key： WFWLQNSHRPWKFK-UHFFFAOYSA-N
• SMILES： FC1C(NC(N(C=1)C1CCCO1)=O)=O

Computed Properties

• Exact Mass: 200.06000
• Monoisotopic Mass: 200.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.3
• Topological Polar Surface Area: 58.6

Experimental Properties

• Color/Form: Powder
• Density: 1.456
• Melting Point: 167.0 to 171.0 deg-C
• Boiling Point: oCat760mmHg
• Flash Point: oC
• Refractive Index: 1.557
• Solubility: DMSO: >50mg/mL
• PSA: 64.09000
• LogP: -0.01530
• Solubility: It is soluble in hot water, ethanol and dimethylformamide, but insoluble in ether and benzene. Odorless and bitter.
• Merck: 9112

Tegafur Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H300-H373
• Warning Statement： P260-P264-P270-P301+P310+P330-P314-P405-P501
• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： R23/24/25
• Safety Instruction： S22-S36/37/39-S45
• RTECS：YR0450000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• Toxicity：LD50 in mice (mg/kg): 900 orally (3 days) (Yasumoto); 750 i.p. (FR 1574684), also reported as 1150 i.p. (Smart)
• Storage Condition：4°C, protect from light
• Risk Phrases：R23/24/25
• Safety Term：S22;S36/37/39;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines
• Pharmaceutical and Biochemical Products Medical Disease Classifications